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The re-emergence of colistin as a last-resort antibiotic against multidrug-resistant Gram-

negative bacteria has necessitated a re-evaluation of its optimal administration strategy. The

primary debate centers on whether continuous infusion (CI) offers advantages over the

traditional intermittent infusion (II) in terms of efficacy and safety, particularly concerning its

dose-limiting nephrotoxicity. This guide provides an objective comparison of these two

intravenous infusion methods, supported by available experimental data.

Executive Summary
Direct comparative clinical trials between continuous and intermittent intravenous colistin

infusion are limited. However, existing pharmacokinetic/pharmacodynamic (PK/PD) studies and

clinical cohort studies provide valuable insights. The theoretical advantage of continuous

infusion lies in maintaining stable plasma concentrations above the minimum inhibitory

concentration (MIC) of the pathogen, which may optimize bactericidal activity and potentially

reduce the high peak concentrations associated with nephrotoxicity in intermittent infusions.
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The following tables summarize quantitative data synthesized from various studies on

intermittent and continuous colistin infusion. It is crucial to note that these data are not from

head-to-head comparative trials and variations in patient populations, dosing regimens, and

study designs should be considered when interpreting the results.

Table 1: Comparative Efficacy of Intermittent vs. Continuous Colistin Infusion

Outcome Measure
Intermittent Infusion
(Representative Studies)

Continuous Infusion
(Representative Studies)

Clinical Success/Cure Rate

Varies widely, reported rates

from 25% to 62.5% in studies

of ventilator-associated

pneumonia (VAP) and

bacteremia.[1]

A study on high-dose colistin

with continuous veno-venous

hemofiltration in VAP patients

reported a 64% favorable

clinical response.[2]

Microbiological Eradication

Reported rates of 25% to 50%

in patients with VAP and

bacteremia.[1] Loading doses

have been associated with

improved microbiological

outcomes.[3]

A study in VAP patients

showed an 86% rate of full or

presumed microbiological

eradication.[2]
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Outcome Measure
Intermittent Infusion
(Representative Studies)

Continuous Infusion
(Representative Studies)

Incidence of Acute Kidney

Injury (AKI)

A study comparing different

intermittent dosing frequencies

(once, twice, or thrice daily)

found an overall AKI rate of

32.4%, with no significant

difference between the

regimens.[4] Another study on

a high-dose, extended-interval

regimen reported a 16.12%

incidence of AKI.[5]

A study of high-dose colistin

under continuous veno-venous

hemofiltration reported that two

out of fourteen patients (14%)

were diagnosed with Stage 1

AKI.[2]

Table 3: Pharmacokinetic/Pharmacodynamic (PK/PD) Parameters

PK/PD Parameter
Intermittent Infusion
(Representative Studies)

Continuous Infusion
(Representative Studies)

Cmax (Peak Concentration)

Can reach high levels (e.g.,

2.93 mg/L) shortly after

infusion.[6]

Designed to avoid high peaks,

maintaining a steady-state

concentration.

Trough Concentration

Can fall below the MIC,

potentially leading to regrowth

of bacteria.

Remains consistently above

the MIC.

AUC/MIC Ratio
The primary PK/PD index

associated with efficacy.[7]

The primary PK/PD index

associated with efficacy.[7][8]

[9]

Time to Steady State

Can be delayed, with one

study noting it took over 36

hours to reach a steady-state

plasma concentration of 2

mg/L with a 3 MU every 8-hour

regimen.[7]

Aims to achieve and maintain

a therapeutic steady-state

concentration more rapidly.
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Experimental Protocols
Study Design for Intermittent Infusion Regimen
Evaluation
A multicenter retrospective cohort study included 306 hospitalized patients with a baseline

glomerular filtration rate of ≥ 50 mL/min who received 9 million IU of intravenous colistin daily,

administered as once-daily (Regimen A), twice-daily (Regimen B), or thrice-daily (Regimen C)

infusions.[4] The primary outcome was the development of acute kidney injury (AKI) as defined

by the RIFLE criteria.[4] Patient data, including demographics, comorbidities, concomitant

medications, and laboratory values, were collected and analyzed.

Study Design for High-Dose Intermittent Infusion with
Continuous Veno-venous Hemofiltration (CVVH)
An observational cohort study was conducted in 14 critically ill adult patients with ventilator-

associated pneumonia (VAP) caused by multidrug-resistant Gram-negative bacteria.[2]

Patients received a loading dose of 9 million international units (MIU) of colistimethate sodium

(CMS), followed by a maintenance dose of 4.5 MIU every 8 hours.[2] All patients underwent

CVVH with a highly adsorptive membrane. Clinical and microbiological efficacy was assessed

at the end of therapy, and serum creatinine levels were monitored.[2]

Mandatory Visualization
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Continuous Infusion Protocol
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Monitor Clinical Response,
Renal Function, and
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Patient with MDR Gram-Negative Infection Loading Dose Maintenance Dose
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Monitor Clinical Response,
Renal Function, and
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Caption: Experimental workflows for intermittent and continuous colistin infusion.
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Caption: Logical relationships in colistin therapy and toxicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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